Cas no 1872123-40-4 (2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide)

• Product Name: 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide
• CAS No: 1872123-40-4
• MF: C₉H₁₁Br₂NO₂S
• MW: 357.062139749527
• CID: 5983789
• PubChem ID: 165960350
• Update Time: 2025-08-05

2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide
• 1872123-40-4
• EN300-1452834

• Inchi： 1S/C9H11Br2NO2S/c1-3-12-15(13,14)9-7(10)4-6(2)5-8(9)11/h4-5,12H,3H2,1-2H3
• InChI Key： YYLVYMFRLDLXDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1S(NCC)(=O)=O)Br

Computed Properties

• Exact Mass: 356.88568g/mol
• Monoisotopic Mass: 354.88772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Additional information on 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide

Introduction to 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide (CAS No. 1872123-40-4)

2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide, with the CAS number 1872123-40-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes bromine, ethyl, and methyl functional groups, as well as a sulfonamide moiety. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical formula of 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide is C₁₀H₁₂Br₂NOS. Its molecular weight is approximately 350.07 g/mol. The compound's structure consists of a benzene ring substituted with two bromine atoms at the 2 and 6 positions, an ethyl group at the 4 position, and a sulfonamide group attached to the 1 position. This complex arrangement of functional groups imparts unique chemical and biological properties to the molecule.

In recent years, there has been a growing interest in the study of brominated compounds due to their potential pharmacological activities. Research has shown that brominated derivatives can exhibit enhanced binding affinities to specific receptors and enzymes, making them valuable candidates for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of brominated sulfonamides as inhibitors of specific kinases involved in cancer progression.

2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide has been investigated for its anti-inflammatory and anti-cancer properties. Preliminary studies have demonstrated that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has shown promise in inhibiting the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination of a substituted benzene ring followed by sulfonation and subsequent alkylation steps. The choice of reaction conditions and catalysts plays a crucial role in achieving high yields and purity of the final product.

In terms of safety and handling, it is important to note that while 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be used to minimize exposure risks.

The potential applications of 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide extend beyond its use as a pharmaceutical intermediate. It can also serve as a valuable tool in chemical biology research for probing specific biological processes and pathways. For example, its ability to modulate enzyme activity makes it useful in studying enzyme kinetics and inhibitor design.

In conclusion, 2,6-dibromo-N-ethyl-4-methylbenzene-1-sulfonamide (CAS No. 1872123-40-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge.